Cas no 1341075-57-7 (1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylethan-1-amine)

• Product Name: 1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylethan-1-amine
• CAS No: 1341075-57-7
• MF: C₉H₁₈N₄
• MW: 182.266021251678
• CID: 6398530
• PubChem ID: 62722343
• Update Time: 2025-05-19

1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylethan-1-amine
• 1H-1,2,4-Triazole-5-methanamine, α,1-dimethyl-3-(2-methylpropyl)-
• 1-(3-Isobutyl-1-methyl-1h-1,2,4-triazol-5-yl)ethan-1-amine
• EN300-1077318
• 1341075-57-7
• 1-[1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-yl]ethan-1-amine
• CS-0275428

• Inchi： 1S/C9H18N4/c1-6(2)5-8-11-9(7(3)10)13(4)12-8/h6-7H,5,10H2,1-4H3
• InChI Key： LOMOWSRJWLFTEE-UHFFFAOYSA-N
• SMILES： C(C1N(N=C(CC(C)C)N=1)C)(N)C

Computed Properties

• Exact Mass: 182.153146591g/mol
• Monoisotopic Mass: 182.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 319.4±44.0 °C(Predicted)
• pka: 7.98±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylethan-1-amine

Introduction to 1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylethan-1-amine (CAS No. 1341075-57-7) and Its Emerging Applications in Chemical Biology

1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylethan-1-amine, identified by its CAS number 1341075-57-7, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This triazolyl-substituted amine derivative exhibits a molecular framework that combines elements of both heterocyclic chemistry and aliphatic side chains, making it a promising candidate for further exploration in drug discovery and therapeutic development.

The compound’s name underscores its chemical composition, with the methyl and (2-methylpropyl) substituents contributing to its lipophilicity and potential for interaction with biological targets. The presence of the triazol ring, a well-known scaffold in medicinal chemistry, suggests that this molecule may possess properties conducive to binding to proteins or enzymes involved in critical biological pathways. Such structural motifs are often leveraged in the design of small-molecule inhibitors or modulators.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater precision. The 1H-1,2,4-triazol-5-ylethan-1-amine core of this molecule has been hypothesized to interact with specific residues in target proteins, potentially modulating their activity. This hypothesis is supported by studies demonstrating the efficacy of triazolyl derivatives in inhibiting enzymes associated with inflammatory responses and metabolic disorders.

In the context of current research, 1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylethan-1-amine has been investigated for its potential role in addressing neurological disorders. The compound’s ability to cross the blood-brain barrier and exert effects on neurotransmitter systems has been a focal point of interest. Preclinical studies have suggested that derivatives of this class may serve as novel therapeutics for conditions such as Alzheimer’s disease and Parkinson’s disease, where modulation of acetylcholinesterase activity is crucial.

The (2-methylpropyl) side chain contributes to the compound’s solubility profile, which is an essential factor in drug formulation and delivery. By balancing hydrophobicity with hydrophilicity, this moiety enhances the compound’s bioavailability while minimizing off-target effects. Such considerations are critical in optimizing lead compounds for clinical translation.

Another area of exploration has been the antimicrobial properties of 1H-1,2,4-triazol derivatives. The triazol ring is known to disrupt bacterial cell wall synthesis or interfere with DNA replication mechanisms. Preliminary assays have indicated that 1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylethan-1-amine exhibits modest activity against certain Gram-positive bacteria, suggesting its utility as a starting point for developing novel antibiotics or antiseptics.

The synthesis of this compound involves multi-step organic reactions that highlight the intersection of synthetic organic chemistry and medicinal chemistry. Key steps include nucleophilic substitution reactions at the triazol ring followed by alkylation and amination processes. The use of chiral auxiliaries or catalysts could further refine the synthesis pathway toward enantiomerically pure forms, which are often required for pharmaceutical applications.

As computational methods evolve, so too does our ability to predict the pharmacokinetic properties of small molecules like 1341075-57-7. Advanced algorithms can simulate absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) profiles before experimental validation is necessary. This approach accelerates the drug discovery pipeline by allowing researchers to prioritize compounds based on their predicted bioavailability and safety profiles.

The integration of machine learning into virtual screening has also enhanced the identification of potential therapeutic targets for 1H-(3-(dimethylamino)propyl)-5-(propanenitrile)-4H-imidazolizinone, a related scaffold that shares structural similarities with our compound of interest. By training models on large datasets derived from high-throughput screening experiments (HTS), researchers can rapidly identify molecules capable of modulating specific biological pathways.

In conclusion, 1341075 57 7 represents a structurally intriguing molecule with diverse potential applications in chemical biology and medicine. Its unique combination of pharmacophoric elements makes it a valuable scaffold for further medicinal chemistry investigations aimed at developing novel therapeutics for neurological disorders, antimicrobial agents, and other diseases where protein inhibition is relevant.